[3-(2,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
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Description
“[3-(2,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride” is a sulfonamide compound with a complex structure. It contains a bicyclo[1.1.1]pentane ring system, which imparts rigidity and unique stereochemistry. The compound’s name suggests the presence of a sulfonyl chloride functional group attached to the bicyclic core.
Synthesis Analysis
The synthesis of this compound likely involves several steps, including functional group transformations , cyclization , and sulfonation . Researchers may employ strategies such as intramolecular cyclization or ring-closing metathesis to form the bicyclo[1.1.1]pentane ring. The introduction of the sulfonyl chloride group could occur via chlorosulfonation of a precursor compound.
Molecular Structure Analysis
The molecular structure of “[3-(2,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride” is critical for understanding its properties. Analyzing bond angles, torsion angles, and stereochemistry will reveal insights into its stability and reactivity.
Chemical Reactions Analysis
The compound’s reactivity likely involves nucleophilic substitution at the sulfonyl chloride group. Researchers may explore reactions with various nucleophiles (e.g., amines, alcohols) to modify the molecule. Additionally, investigating its behavior under acidic or basic conditions is essential.
Physical And Chemical Properties Analysis
- Melting Point : Determining the melting point provides insights into its purity and crystallinity.
- Solubility : Investigate its solubility in different solvents (e.g., polar, nonpolar).
- Stability : Assess its stability under various conditions (e.g., temperature, light, humidity).
- Spectroscopic Data : Obtain NMR, IR, and mass spectrometry data for structural confirmation.
Safety And Hazards
- Toxicity : Evaluate its toxicity profile, especially considering the sulfonyl chloride moiety.
- Handling Precautions : Researchers should follow safety protocols when working with this compound.
- Environmental Impact : Assess its potential impact on the environment during synthesis and disposal.
Future Directions
- Biological Activity : Investigate its potential as a drug candidate (e.g., anticancer, antimicrobial).
- Structure-Activity Relationship (SAR) : Explore modifications to enhance its properties.
- Process Optimization : Optimize synthesis routes for scalability and efficiency.
properties
IUPAC Name |
[3-(2,4-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClF2O2S/c13-18(16,17)7-11-4-12(5-11,6-11)9-2-1-8(14)3-10(9)15/h1-3H,4-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBWANKWTSYZLSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)C3=C(C=C(C=C3)F)F)CS(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClF2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[3-(2,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride |
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